Cas no 438050-33-0 (3-Chloro-5-fluoro-4-hydroxymethyl-phenol)

• Product Name: 3-Chloro-5-fluoro-4-hydroxymethyl-phenol
• CAS No: 438050-33-0
• MF: C₇H₆ClFO₂
• MW: 176.572744846344
• CID: 2134855
• Update Time: 2023-08-04

3-Chloro-5-fluoro-4-hydroxymethyl-phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-fluoro-4-(hydroxymethyl)phenol
• NNDPKZGKNWGWJD-UHFFFAOYSA-N
• 3-Chloro-5-fluoro-4-hydroxymethyl-phenol
• Benzenemethanol, 2-chloro-6-fluoro-4-hydroxy-

• Inchi： 1S/C7H6ClFO2/c8-6-1-4(11)2-7(9)5(6)3-10/h1-2,10-11H,3H2
• InChI Key： NNDPKZGKNWGWJD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CO)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 40.5